Cas no 73480-89-4 (Isoquinoline, 7-methoxy-1,3-dimethyl-)

• Product Name: Isoquinoline, 7-methoxy-1,3-dimethyl-
• CAS No: 73480-89-4
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 542395
• PubChem ID: 13046101
• Update Time: 2025-04-19

Isoquinoline, 7-methoxy-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-methoxy-1,3-dimethyl-
• 7-methoxy-1,3-dimethylisoquinoline
• 73480-89-4
• DTXSID30516240

• Inchi： 1S/C12H13NO/c1-8-6-10-4-5-11(14-3)7-12(10)9(2)13-8/h4-7H,1-3H3
• InChI Key： GXEAPQGYQOUGSL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C)N=C(C)C=2C=1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives